2-methoxy-3-methyl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide

• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol
• IUPAC Name: 2-methoxy-3-methyl-N-(3-oxo-4H-1,4-benzoxazin-6-yl)benzamide
• InChI: InChI=1S/C17H16N2O4/c1-10-4-3-5-12(16(10)22-2)17(21)18-11-6-7-14-13(8-11)19-15(20)9-23-14/h3-8H,9H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: RARPRIJAYYBQBL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC2=CC3=C(C=C2)OCC(=O)N3
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC3=C(C=C2)OCC(=O)N3)OC

Description

2-methoxy-3-methyl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-methoxy-3-methyl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs).
Biochemical and Physiological Effects:
Studies have shown that 2-methoxy-3-methyl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide has anti-inflammatory and anti-cancer effects. It has been shown to inhibit the production of inflammatory cytokines and prostaglandins, as well as the proliferation and migration of cancer cells. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-3-methyl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide in lab experiments is its potential as a fluorescent probe for imaging biological systems. However, one limitation is that the compound is relatively unstable and can degrade over time, which may affect its effectiveness in experiments.

Future Directions

Future research on 2-methoxy-3-methyl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide could focus on further understanding its mechanism of action and potential applications in drug development. It could also explore its use as a fluorescent probe in imaging biological systems, as well as its potential for use in other fields of scientific research. Additionally, research could focus on developing more stable derivatives of the compound for use in lab experiments.

Synthesis Methods

The synthesis of 2-methoxy-3-methyl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide involves a multi-step process. The starting material is 2-amino-3-methylbenzoic acid, which is reacted with 2-methoxybenzoyl chloride to form 2-methoxy-3-methyl-N-(2-methoxybenzoyl)benzamide. This intermediate is then reacted with 2-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one to form the final product.

Scientific Research Applications

2-methoxy-3-methyl-N-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)benzamide has been studied for its potential applications in various fields of scientific research. It has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. It has also been studied for its potential use as a fluorescent probe for imaging biological systems.